Cas no 2413868-25-2 (2-amino-3-(2-fluoropyridin-3-yl)propanoic acid hydrochloride)

• Product Name: 2-amino-3-(2-fluoropyridin-3-yl)propanoic acid hydrochloride
• CAS No: 2413868-25-2
• MF: C₈H₁₀ClFN₂O₂
• MW: 220.628604412079
• MDL: MFCD32662886
• CID: 5674535
• PubChem ID: 146049814
• Update Time: 2025-05-25

2-amino-3-(2-fluoropyridin-3-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2-fluoropyridin-3-yl)propanoic acid;hydrochloride
• EN300-26619893
• 2-amino-3-(2-fluoropyridin-3-yl)propanoic acid hydrochloride
• 2413868-25-2

• MDL： MFCD32662886
• Inchi： 1S/C8H9FN2O2.ClH/c9-7-5(2-1-3-11-7)4-6(10)8(12)13;/h1-3,6H,4,10H2,(H,12,13);1H
• InChI Key： RFSAEKOYSJZNKC-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=CC=CN=1)CC(C(=O)O)N

Computed Properties

• Exact Mass: 220.0414834g/mol
• Monoisotopic Mass: 220.0414834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-3-(2-fluoropyridin-3-yl)propanoic acid hydrochloride

2-amino-3-(2-fluoropyridin-3-yl)propanoic acid hydrochloride (CAS No. 2413868-25-2): A Comprehensive Overview

Introduction to 2-amino-3-(2-fluoropyridin-3-yl)propanoic acid hydrochloride

2-amino-3-(2-fluoropyridin-3-yl)propanoic acid hydrochloride, a compound with the CAS registry number 2413868-25-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an amino group, a fluorinated pyridine ring, and a carboxylic acid moiety. The presence of these functional groups makes it highly versatile, enabling it to participate in a wide range of chemical reactions and applications.

Chemical Structure and Properties

The molecular structure of 2-amino-3-(2-fluoropyridin-3-yl)propanoic acid hydrochloride is defined by its amino group (-NH₂), which is attached to a propane chain. This chain is further connected to a pyridine ring substituted with a fluorine atom at the 2-position. The carboxylic acid group (-COOH) is present at the terminal end of the propane chain, and the hydrochloride salt form indicates that this compound exists as its protonated form in aqueous solutions. The fluorine substitution on the pyridine ring introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule.

Synthesis and Characterization

The synthesis of 2-amino-3-(2-fluoropyridin-3-yl)propanoic acid hydrochloride typically involves multi-step organic synthesis strategies. One common approach includes the nucleophilic substitution or coupling reactions to introduce the amino and pyridine functionalities onto the propane backbone. The hydrochloride salt is often formed during the final purification step, ensuring stability and solubility in aqueous media.

Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and purity of this compound. These studies have provided valuable insights into its stereochemistry, hydrogen bonding capabilities, and crystal packing arrangements.

Applications in Pharmacology and Biomedical Research

Recent studies have highlighted the potential of 2-amino-3-(2-fluoropyridin-3-yl)propanoic acid hydrochloride as a lead compound in drug discovery programs. Its unique structure allows it to interact with various biological targets, including enzymes, receptors, and ion channels. For instance, research has demonstrated its ability to modulate neurotransmitter systems, making it a promising candidate for treating neurological disorders such as epilepsy and Parkinson's disease.

In addition, this compound has shown potential in anticancer drug development due to its ability to inhibit key enzymes involved in tumor progression. Preclinical studies have revealed its cytotoxic effects on cancer cells while exhibiting minimal toxicity to normal cells, suggesting a favorable therapeutic index.

Materials Science and Chemical Engineering Applications

Beyond pharmacology, 2-amino-3-(2-fluoropyridin-3-yl)propanoic acid hydrochloride has found applications in materials science. Its ability to form stable coordination complexes with metal ions has made it useful in designing novel materials for catalysis, sensing, and energy storage applications.

For example, researchers have utilized this compound as a ligand in constructing metalloporphyrins for use in electrochemical sensors. Its high stability under harsh conditions makes it suitable for industrial applications where robustness is critical.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of CAS No. 2413868-25-2 is crucial for ensuring sustainable practices in its production and use. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it can be safely disposed of through conventional waste management systems.

Safety data sheets (SDS) highlight that proper handling procedures should be followed when working with this compound to minimize exposure risks. Its low toxicity profile makes it suitable for use in both laboratory settings and industrial applications.

Future Directions and Research Opportunities

The future of CAS No. 2413868-25-2, or hydrochloride salt of 2-amino propanoic acid derivative, lies in exploring its potential across diverse scientific domains. Ongoing research aims to optimize its pharmacokinetic properties for improved bioavailability when used as a therapeutic agent.

Additionally, investigations into its role as a building block for more complex molecules are expected to unlock new possibilities in organic synthesis. Collaborative efforts between chemists, biologists, and engineers will undoubtedly drive further innovation in harnessing the full potential of this versatile compound.